Cas no 103-45-7 (Phenethyl acetate)

• Product Name: Phenethyl acetate
• CAS No: 103-45-7
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• MDL: MFCD00008720
• CID: 35222
• PubChem ID: 24857476
• Update Time: 2025-04-22

Phenethyl acetate Chemical and Physical Properties

Names and Identifiers

• Phenethyl acetate
• ACETIC ACID PHENETHYL ESTER
• ACETIC ACID 2-PHENYLETHYL ESTER
• 2-PHENYLETHYL ACETATE
• FEMA 2857
• BETA PHENYL ETHYL ACETATE
• BETA-PHENETHYL ACETATE
• B-PHENYLETHYL ACETATE
• ACETIC ACID PHENETHYL ESTER(RG)
• PHENYLETHYLACETAT
• 2-phenethylacetate
• 2-Phenylethylacetat
• PHENYL ETHYL ACETATE
• Acetic acid phenethyl
• 2-Phenethyl acetate
• Acetic acid, 2-phenylethyl ester
• Benzylcarbinyl acetate
• beta-Phenylethyl acetate
• Acetic acid, phenethyl ester
• Phenethyl alcohol, acetate
• Phenylethyl acetate
• Ethanol, 2-phenyl-, acetate
• Phenethyl acetate (natural)
• FEMA No. 2857
• .beta.-Phenethyl acetate
• Phenylethyl acetate-.beta.
• .beta.-Phenylethyl acetate
• acetic acid beta-phenylethyl ester

• MDL： MFCD00008720
• Inchi： 1S/C10H12O2/c1-9(11)12-8-7-10-5-3-2-4-6-10/h2-6H,7-8H2,1H3
• InChI Key： MDHYEMXUFSJLGV-UHFFFAOYSA-N
• SMILES： CC(OCCC1C=CC=CC=1)=O
• BRN： 0638179

Computed Properties

• Exact Mass: 164.08400
• Monoisotopic Mass: 164.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: A colorless liquid with a sweet rose fragrance. It has peach aroma.
• Density: 1.032 g/mL at 25 °C(lit.)
• Melting Point: -31 ºC
• Boiling Point: 238-239 °C(lit.)
• Flash Point: Fahrenheit: 221 ° f
  Celsius: 105 ° c
  
• Refractive Index: n20/D 1.498(lit.)
• Water Partition Coefficient: Negligible
• PSA: 26.30000
• LogP: 1.79220
• Solubility: Not determined
• FEMA: 2857

Phenethyl acetate Security Information

• Prompt：warning
• Hazard Statement： H303
• Warning Statement： P312
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S24/25
• RTECS：AJ2220000
• Hazardous Material Identification：
• TSCA：Yes
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters